Cas no 2172024-15-4 (tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate
• CAS No: 2172024-15-4
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 6334875
• PubChem ID: 165554152
• Update Time: 2025-06-14

tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate
• tert-butyl N-[1-(chlorosulfonyl)-3-cyclobutylpropan-2-yl]carbamate
• EN300-1577806
• 2172024-15-4

• Inchi： 1S/C12H22ClNO4S/c1-12(2,3)18-11(15)14-10(8-19(13,16)17)7-9-5-4-6-9/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： IRQWFGMQWNKUNP-UHFFFAOYSA-N
• SMILES： ClS(CC(CC1CCC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate (CAS No. 2172024-15-4)

The chemical compound tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate (CAS No. 2172024-15-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a chlorosulfonyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules.

One of the key reasons for the growing attention toward tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate is its versatility in organic synthesis. The presence of both a carbamate and a chlorosulfonyl moiety allows for diverse functionalization, enabling the creation of complex molecular architectures. This characteristic aligns with current trends in drug discovery, where modular and scalable synthetic routes are highly sought after.

In recent years, the demand for cyclobutyl-containing compounds has surged, driven by their unique conformational properties and metabolic stability. The cyclobutyl ring in tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate contributes to its rigidity, which can enhance binding affinity in target interactions. This feature is particularly relevant in the design of kinase inhibitors and GPCR modulators, areas of intense research in the pharmaceutical industry.

The chlorosulfonyl group in this compound is another critical functional group, often utilized in sulfonamide formation—a common motif in medicinal chemistry. Sulfonamides are known for their broad biological activities, including antibacterial and antiviral properties. As such, tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate serves as a strategic building block for researchers exploring new therapeutic agents.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this molecule offers excellent protection for amines, a feature widely exploited in peptide synthesis and heterocyclic chemistry. The Boc group is easily removable under mild acidic conditions, making it a preferred choice for multi-step synthetic sequences. This attribute enhances the compound's utility in complex molecule assembly.

Environmental and sustainability considerations are also shaping the discourse around compounds like tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate. Green chemistry principles emphasize the need for efficient and atom-economical synthetic routes. Researchers are exploring catalytic methods and solvent-free reactions to incorporate such intermediates, reducing waste and energy consumption. This aligns with global efforts to make chemical processes more sustainable.

Analytical characterization of tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's stability under various conditions is also a subject of investigation, as it impacts storage and handling protocols.

In the context of intellectual property, tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate has been referenced in several patents related to drug discovery and material science. Its structural uniqueness makes it a candidate for proprietary formulations, particularly in areas like small-molecule therapeutics and specialty chemicals. Companies investing in innovative chemistry are keen to explore its potential.

Looking ahead, the compound's role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors is under exploration. These cutting-edge therapeutic modalities require precise molecular design, and intermediates like tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate could play a pivotal role. The ability to introduce specific functional groups with high selectivity is a valuable asset in these applications.

In summary, tert-butyl N-1-(chlorosulfonyl)-3-cyclobutylpropan-2-ylcarbamate (CAS No. 2172024-15-4) represents a fascinating intersection of synthetic utility and biomedical potential. Its structural features, including the cyclobutyl ring, chlorosulfonyl group, and tert-butyl carbamate moiety, make it a versatile tool for researchers. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to remain a topic of interest in advanced chemical research.